Cas no 941964-64-3 (1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea)

• Product Name: 1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea
• CAS No: 941964-64-3
• MF: C₁₉H₂₁ClFN₃O₂
• MW: 377.8403
• CID: 5460731
• Update Time: 2025-06-26

1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]urea
• 1-(4-chlorophenyl)-3-(2-(4-fluorophenyl)-2-morpholinoethyl)urea
• VU0504407-1
• 1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea

• Inchi： 1S/C19H21ClFN3O2/c20-15-3-7-17(8-4-15)23-19(25)22-13-18(24-9-11-26-12-10-24)14-1-5-16(21)6-2-14/h1-8,18H,9-13H2,(H2,22,23,25)
• InChI Key： UUARBESDCOTSOU-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])N([H])C(N([H])C([H])([H])C([H])(C1C([H])=C([H])C(=C([H])C=1[H])F)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 435
• XLogP3: 2.8
• Topological Polar Surface Area: 53.6

Additional information on 1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea

1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea: A Novel Compound for Targeted Therapeutic Applications

1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea, with the CAS number 941964-64-3, represents a significant advancement in the development of multifunctional small-molecule therapeutics. This compound is characterized by its unique structural framework, which combines aromatic ring systems with heterocyclic moieties, enabling it to interact with multiple biological targets. Recent studies have highlighted its potential in modulating intracellular signaling pathways, making it a promising candidate for the treatment of complex diseases such as neurodegenerative disorders and metabolic syndromes.

The chemical structure of 1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea is composed of two aromatic rings connected via a urea linkage, with the morpholin-4-yl group introducing polar characteristics. The 4-chlorophenyl and 4-fluorophenyl substituents contribute to the compound's hydrophobicity and metabolic stability, while the morpholine ring enhances its solubility and bioavailability. This structural design allows for precise targeting of specific receptors, such as the adenosine A2A receptor and glucagon-like peptide-1 (GLP-1) receptor, which are implicated in various physiological processes.

Recent research has demonstrated that 1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea exhibits potent agonistic activity toward the adenosine A2A receptor, which is a key player in neuroinflammation and neurodegeneration. A 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly reduced microglial activation in a mouse model of Parkinson's disease, suggesting its potential as a neuroprotective agent. The compound's ability to modulate immune responses without causing systemic toxicity makes it a compelling candidate for further clinical development.

In addition to its effects on the adenosine A2A receptor, 1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea has shown promising activity in modulating the GLP-1 receptor, which is critical for glucose homeostasis and beta-cell function. A 2024 preclinical trial published in Diabetes Care found that this compound improved insulin secretion and glucose tolerance in diabetic mice, indicating its potential as a therapeutic agent for type 2 diabetes. The compound's dual targeting capability may offer a novel approach to managing metabolic disorders with multifactorial etiologies.

The synthesis of 1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea involves a multi-step process, including the coupling of aromatic halides with morpholine derivatives via urea linkage. The reaction conditions, such as temperature and catalyst selection, are critical for achieving high yields and purity. Recent advancements in catalytic methodologies, such as the use of transition metal complexes, have enabled more efficient and scalable synthesis routes, which are essential for transitioning from laboratory-scale production to industrial applications.

Pharmacokinetic studies of 1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea have revealed favorable properties, including high oral bioavailability and extended half-life. These characteristics are attributed to the compound's molecular weight and lipophilicity, which facilitate its absorption and distribution in the body. The compound's stability in physiological conditions further supports its potential for long-term therapeutic use.

Despite its promising profile, challenges remain in optimizing the compound's efficacy and minimizing potential side effects. Ongoing research focuses on structure-activity relationship (SAR) studies to identify modifications that enhance target specificity while reducing off-target interactions. For example, altering the 4-chlorophenyl substituent to a different halogen or introducing functional groups on the morpholine ring may improve the compound's therapeutic index.

Future directions for 1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea include its evaluation in combination therapies. Given its dual targeting capability, this compound may be combined with other agents to synergistically address multiple pathological pathways. For instance, pairing it with glucagon-like peptide-1 (GLP-1) receptor agonists could enhance metabolic outcomes in patients with diabetes, while its neuroprotective effects may complement treatments for neurodegenerative diseases.

Overall, 1-(4-chlorophenyl)-3-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylurea represents a groundbreaking development in the field of small-molecule therapeutics. Its unique structural features and multifunctional activity position it as a potential therapeutic agent for a range of diseases. Continued research and clinical trials will be essential to fully realize its potential and address any remaining challenges in its development.